Cas no 2273-09-8 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-)

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- structure
2273-09-8 structure
Product Name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
CAS No:2273-09-8
MF:C20H15N3O
MW:313.352604150772
CID:1411547
Update Time:2024-08-15

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
    • Inchi: 1S/C20H15N3O/c24-20-22(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21-23(20)18-14-8-3-9-15-18/h1-15H
    • InChI Key: QWSORQUDNSSLOV-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC=C2)N(C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 313.12165

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Melting Point: 224 °C
  • Boiling Point: 446.4±28.0 °C(Predicted)
  • PSA: 35.91
  • pka: 5.38±0.20(Predicted)

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Dichloromethane ;  20 min, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  20 min, rt
1.3 6 h, rt
Reference
Promotion of Appel-type reactions by N-heterocyclic carbenes
Hussein, Mohanad A.; Nguyen, Thanh Vinh, Chemical Communications (Cambridge, 2019, 55(55), 7962-7965

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Raw materials

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Preparation Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk